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Compound of Interest

Compound Name: Risevistinel

Cat. No.: B12376379

This guide provides essential safety, handling, and disposal protocols for Risevistinel (also
known as NYX-783), a positive allosteric modulator of the N-methyl-D-aspartate (NMDA)
receptor.[1][2] All personnel must review this document and the specific Safety Data Sheet
(SDS) provided by the manufacturer before handling the compound.

Personal Protective Equipment (PPE)

Due to its biological activity, Risevistinel should be handled with care to prevent accidental
exposure. The following table summarizes the required PPE for various laboratory operations
involving this compound.
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Operation Required PPE Protection Level

Double nitrile gloves, lab coat,

Handling solid powder (e.g., safety glasses with side
- - : : Level C[3]
weighing, aliquoting) shields, N95 or higher
respirator
Double nitrile gloves, lab coat,
Preparing solutions safety goggles, chemical fume Level D (in hood)[3]
hood
Administering to cell cultures Nitrile gloves, lab coat, safety
] Level D[3]
or animals glasses

Double nitrile gloves,
) disposable gown, safety
Spill cleanup ) Level C
goggles, N95 or higher

respirator

A standard PPE kit for handling Risevistinel should include a disposable gown, shoe covers,
nitrile gloves, a KN95 mask, and safety goggles. Always ensure that safety showers and
eyewash stations are accessible when working with this compound.

Handling and Operational Plan

Risevistinel is a small molecule compound intended for research use only. It should be stored
as a powder at -20°C for long-term stability.

The following diagram outlines the standard procedure for handling Risevistinel from receipt to
disposal.
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Standard operational workflow for Risevistinel.
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Disposal Plan

All waste materials contaminated with Risevistinel must be treated as hazardous chemical
waste. Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.
Waste Type Container Disposal Procedure
Place in a designated
Solid Waste (Gloves, weigh Labeled, sealed hazardous hazardous waste container for
boats, pipette tips) waste bag incineration at an approved
facility.
o Arrange for pickup by a
Liquid Waste (Unused Labeled, sealed hazardous » )
) ) ) certified chemical waste
solutions, contaminated waste container (glass or ) )
i disposal service. Do not pour
media) polyethylene) ]
down the drain.
Dispose of through the
Puncture-proof sharps o
Sharps (Needles, scalpels) institutional hazardous sharps

container
waste stream.

The following diagram illustrates the decision-making process for the proper disposal of

Risevistinel-contaminated materials.
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Decision tree for Risevistinel waste disposal.

Emergency Procedures

In case of accidental exposure, follow these immediate first-aid measures and seek medical
attention.
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Exposure Type First Aid Protocol

Immediately wash the affected area with soap
Skin Contact and copious amounts of water for at least 15

minutes. Remove contaminated clothing.

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, occasionally lifting the

upper and lower eyelids.

Move the person to fresh air. If breathing is

Inhalation o )
difficult, provide oxygen.

Do NOT induce vomiting. Wash out mouth with

Ingestion . . . :
water and seek immediate medical attention.

For any significant spill, evacuate the area, secure the location, and contact the institutional
Environmental Health and Safety (EHS) office for guidance on cleanup and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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